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Compound of Interest

Compound Name: Dicamba-13C6

Cat. No.: B6594488

For Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth technical overview of the safety, handling, and
toxicological profile of Dicamba-13C6. Given that isotopically labeled compounds are generally
assumed to have the same toxicological and hazardous properties as their unlabeled
counterparts, this guide leverages data from both Dicamba and its 13C6-labeled form to
provide a comprehensive safety profile. The primary physical difference is the molecular
weight.

Chemical Identification and Physical Properties

Dicamba-13CE6 is the isotopically labeled version of Dicamba, a selective herbicide of the
benzoic acid family.[1] The six carbon atoms in the phenyl ring have been replaced with the
Carbon-13 isotope.

Table 1: Chemical and Physical Properties of Dicamba-13C6 and Dicamba
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] Dicamba
Property Dicamba-13C6 References
(unlabeled)
3,6-Dichloro-2- 3,6-dichloro-2-
Systematic Name methoxybenzoic methoxybenzoic [2]
acid-(ring-13C6) acid
CAS Number 1173023-06-7 1918-00-9 [1][3]
Molecular Formula 13C6C2H6Cl203 CsHeCl203 [4]
Molecular Weight 226.99 g/mol 221.04 g/mol [5]
White to brown
Appearance crystalline solid; White solid herbicide [4][6]
powder
Melting Point 112-116 °C 114-116 °C [4]
Water Solubility Fully soluble Highly soluble [71[81I9]
] 18 mmHg @ 20°C (as
Vapor Pressure Not available [718]

water)

| Density | Not available | 1.16 - 1.18 g/cm3 |[7][8] |

Hazard Identification and Classification

Dicamba is classified as a hazardous substance. It is harmful if swallowed and can cause

severe eye irritation, with the potential for permanent eye injury.[7][10]

Table 2: GHS Hazard Classification for Dicamba
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Hazard Class Category Hazard Statement References

H302: Harmful if

Acute Toxicity, Oral Category 4
swallowed

H318/H319: Causes

Serious Eye )
Category 1/ 2A serious eye [11]

Damage/Irritation o
damagel/irritation

Skin Irritation Category 2 Causes skin irritation [12]

| Hazardous to the Aquatic Environment, Chronic | Category 3 | H412: Harmful to aquatic life
with long lasting effects |[11] |

Signal Word: Danger or Warning[11][13]

Experimental Protocols

The toxicological data presented in this guide are typically derived from standardized testing
protocols, such as those established by the Organisation for Economic Co-operation and
Development (OECD). These guidelines ensure data reliability and comparability.

o Acute Oral Toxicity (LD50): This is generally determined using a method aligned with OECD
Test Guideline 423 (Acute Oral toxicity — Acute Toxic Class Method). In this protocol, a
stepwise procedure is used with a small number of animals per step. The method involves
administering the test substance by gavage to fasted animals. The animals are observed for
up to 14 days for signs of toxicity and mortality. The LD50 is the statistically estimated dose
that would be lethal to 50% of the test population.

o Dermal Toxicity (LD50): Dermal toxicity is assessed following protocols similar to OECD Test
Guideline 402 (Acute Dermal Toxicity). The substance is applied to a shaved area of the skin
of the test animals (often rabbits or rats) for 24 hours. The animals are then observed for 14
days for signs of toxicity and mortality at the site of application and systemically.[1]

» Eye Irritation: The potential for eye irritation is evaluated using methods like OECD Test
Guideline 405 (Acute Eye Irritation/Corrosion). A small amount of the test substance is
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applied to one eye of an experimental animal (typically a rabbit). The eyes are examined and

scored for irritation (redness, swelling, discharge) at specific intervals for up to 21 days.[1]

e Aquatic Toxicity (LC50): The acute toxicity to fish is often determined using OECD Test

Guideline 203 (Fish, Acute Toxicity Test). Fish (such as rainbow trout or bluegill sunfish) are

exposed to various concentrations of the chemical in water for a 96-hour period.[9][14]

Mortality is recorded at 24, 48, 72, and 96 hours, and the concentration that is lethal to 50%

of the fish (LC50) is calculated.[9][14]

Toxicology and Ecotoxicology Data

Human Health Toxicology Symptoms of poisoning following ingestion may include loss of

appetite, vomiting, muscle weakness, slowed heart rate, and shortness of breath.[1][14] In

severe cases, effects on the central nervous system, metabolic acidosis, and renal failure have

been reported.[1] Inhalation can cause irritation to the nose, throat, and lungs.[6]

Table 3: Acute Toxicity Data for Dicamba

. Classificati
Test Species Route Value References
on
757 - 1707 Moderately
LD50 Rat Oral . [14]
mgl/kg Toxic
Moderately
LD50 Mouse Oral 1190 mg/kg ) [14]
Toxic
] Moderately
LD50 Rabbit Oral 2000 mg/kg ) [14]
Toxic
) ) 566 - 3000 Moderately
LD50 Guinea Pig Oral ) [14]
mg/kg Toxic
LD50 Rat Dermal > 2000 mg/kg  Low Toxicity [1]

| LC50 | Rat | Inhalation | > 9.6 mg/L/4hrs | Low Toxicity |[9] |

Environmental Toxicology (Ecotoxicity) Dicamba is highly mobile in soil and has the potential to

contaminate groundwater.[9][15] It has a half-life in soil of 1 to 4 weeks.[9][15] It is considered
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harmful to aquatic life with long-lasting effects.[11]

Table 4: Ecotoxicity Data for Dicamba

. . Classificati
Test Species Duration Value References
on

Mallard .

LD50 Acute Oral 2090 mg/lkg  Non-toxic [11]
Duck
Rainbow ) )

LC50 96-hour 135.4 mg/L Slightly Toxic [14]
Trout
Bluegill ] ]

LC50 ) 96-hour 135.3 mg/L Slightly Toxic [14]
Sunfish

| EC50 | Daphnia magna | 48-hour | 110 mg/L | Slightly Toxic |[9] |
Handling, Storage, and Personal Protection
Handling:

o Use only in a well-ventilated area or under a chemical fume hood.[16]

» Avoid contact with eyes, skin, and clothing.[16][17]

e Wash hands thoroughly with soap and water after handling and before eating, drinking, or
smoking.[7][18]

e Do not reuse containers.[16]

o Keep away from heat, sparks, and flame.[12]

Storage:

» Store in the original, tightly closed container in a cool, dry, and well-ventilated area.[12][16]

» Store away from children, food, feedstuffs, and incompatible materials such as strong acids
and oxidizing agents.[13][16]
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» Groundwater contamination may be reduced by diking and flooring of permanent liquid bulk

storage sites with an impermeable material.[16]

Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear chemical safety glasses, goggles, or a face shield.[8][16]

o Skin Protection: Wear a long-sleeved shirt, long pants, and chemical-resistant gloves (e.qg.,

butyl rubber, nitrile rubber >14 mils, neoprene, or PVC).[12][17]

» Respiratory Protection: If ventilation is inadequate or exposure limits may be exceeded, use
a NIOSH/MSHA-approved respirator.[7][8] For handlers of certain formulations, a dust/mist

filtering respirator may be required.[19]

Emergency Procedures and First Aid

Facilities storing or utilizing this material should be equipped with an eyewash station and a

safety shower.[8][16]

First Aid Measures

o| Ingestion
| (Swallowed)

Eye Contact

Exposure Event

Skin Contact

Y

Inhalation Move person
to fresh air

Call Poison Control Center
or Doctor Immediately

Hold eye open and rinse slowly
and gently with water
for 15-20 minutes

Take off
contaminated clothing

Sip a glass of water

o | Do NOT induce vomiting

if able to swallow

unless told to do so

Remove contact lenses
after first 5 minutes,
then continue rinsing

Rinse skin immediately
with plenty of water
for 15-20 minutes

\

Get medical attention

o | Call a poison center
or doctor for advice

If not breathing, call 911,

then give artificial respiration

Call a poison center

A4

or doctor for advice

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved.

6/11

Tech Support



https://labelsds.com/images/user_uploads/Dicamba%20HD%20SDS%2010-1-14.pdf
https://assets.greenbook.net/M95413.pdf
https://labelsds.com/images/user_uploads/Dicamba%20HD%20SDS%2010-1-14.pdf
https://labelsds.com/images/user_uploads/Dicamba%20SDS%203-25-21.pdf
https://labelsds.com/images/user_uploads/Dicamba%20Label%209-21-18.pdf
https://www.reparcorp.com/pdf/labels/Canon%20Dicamba%20Herbicide%20SDS%20(9-20-16).pdf
https://assets.greenbook.net/M95413.pdf
https://www.epa.gov/pesticides/epa-announces-proposed-decision-approve-registration-new-uses-dicamba-outlines-new
https://assets.greenbook.net/M95413.pdf
https://labelsds.com/images/user_uploads/Dicamba%20HD%20SDS%2010-1-14.pdf
https://www.benchchem.com/product/b6594488?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6594488?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Caption: First aid procedures for different exposure routes.

« If Swallowed: Call a poison control center or doctor immediately for treatment advice.[7]
Have the person sip a glass of water if they are able to swallow.[7] Do not induce vomiting
unless instructed to do so by a medical professional.[7]

 If in Eyes: Hold the eye open and rinse slowly and gently with water for 15-20 minutes.[8]
Remove contact lenses, if present, after the first 5 minutes, then continue rinsing the eye.[8]
[12] Seek immediate medical attention.[10][12]

e If on Skin or Clothing: Take off contaminated clothing immediately.[17] Rinse the skin with
plenty of water for 15-20 minutes.[13][17]

« If Inhaled: Move the person to fresh air.[6][10] If the person is not breathing, call 911 or an
ambulance, then give artificial respiration if possible.[10]

Accidental Release Measures In the event of a spill, evacuate personnel and secure the area.
[6] Eliminate all ignition sources.[6]
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Spill Occurs

Small Spill Response Large Spill Response

Absorb spill with inert Dike large spills using
material (sand, vermiculite) absorbent or impervious material

'

Place contaminated material
in appropriate chemical
waste container

'

Rinse area with water and Allow absorbed material to
place rinsate in waste container solidify and scrape up for disposal

Recover and contain as
much free liquid as possible

Flush contaminated area
thoroughly with water

Collect wash liquid with
additional absorbent for disposal

Click to download full resolution via product page
Caption: Workflow for handling small and large spills.

+ Small Spills: Absorb the spill with an inert material such as sand, vermiculite, or other non-
combustible absorbent material.[7][16] Place the contaminated material into a suitable
chemical waste container for disposal.[7]

» Large Spills: Dike the spill using absorbent or impervious materials like clay or sand to
prevent spreading.[7][16] Recover as much free liquid as possible for reuse or disposal.[7]
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Allow any absorbed material to solidify before scraping it up for disposal.[7] After removal,
flush the contaminated area with water.[7]

Stability and Reactivity

o Reactivity: The product is stable under normal storage conditions.[7] May decompose if
heated.[7][13]

¢ Incompatible Materials: Avoid contact with strong bases, ammonia, aliphatic amines,
alkanolamines, isocyanates, alkylene oxides, epichlorohydrin, and oxidizing agents.[6][13]

e Hazardous Decomposition Products: Combustion may produce toxic fumes, including
hydrogen chloride, organochloride products, and oxides of nitrogen and carbon.[7][16]

Disposal Considerations

Pesticide wastes are toxic.[16] Dispose of waste material in accordance with all applicable
Federal, state, and local laws and regulations at an approved waste disposal facility.[10][16] Do
not contaminate water, food, or feed by storage or disposal.[16][20] For containers, triple rinse
or pressure rinse before offering for recycling or reconditioning, or puncture and dispose of in a
sanitary landfill.[18]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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information-for-dicamba-13c6]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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